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Compound of Interest

Compound Name: (R)-ZINC-3573

Cat. No.: B7650643 Get Quote

This document provides critical safety and logistical information for the handling and disposal of

(R)-ZINC-3573, a selective Mas-related G protein-coupled receptor X2 (MRGPRX2) agonist.

The following procedures are designed for researchers, scientists, and drug development

professionals to ensure safe laboratory operations.

(R)-ZINC-3573 is a chemical probe used in research to study the function of the MRGPRX2

receptor, which is involved in processes like pain and itch.[1] While shipped as a non-

hazardous chemical, proper personal protective equipment (PPE) and handling procedures are

essential to minimize exposure and ensure a safe research environment.[2] The inactive

enantiomer, (S)-ZINC-3573, is classified as a skin irritant (H315), and similar precautions

should be taken for (R)-ZINC-3573.

Chemical and Physical Properties
A summary of the key properties of (R)-ZINC-3573 is provided below. This information is crucial

for safe handling, storage, and preparation of solutions.
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Property Value Source

Chemical Name

(3R)-N,N-Dimethyl-1-(5-

phenylpyrazolo[1,5-

a]pyrimidin-7-yl)-3-

pyrrolidinamine

Molecular Formula C₁₈H₂₁N₅ [2][3]

Molecular Weight 307.4 g/mol [3]

Appearance White to beige powder

Purity ≥98% (HPLC) [3]

Solubility
Soluble to 100 mM in 1eq. HCl

and DMSO
[3]

CAS Number 2089389-15-9 [3]

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling (R)-ZINC-3573 to prevent skin contact,

inhalation, and eye exposure. Based on the hazard classification of its enantiomer, (R)-ZINC-
3573 should be treated as a skin irritant.
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PPE Category Item Specification

Hand Protection Nitrile Gloves

Powder-free, disposable.

Change gloves immediately if

contaminated.

Eye Protection
Safety Glasses with Side

Shields or Goggles

Must be worn at all times in the

laboratory.

Body Protection Laboratory Coat
Worn fully buttoned to protect

skin and clothing.

Respiratory Protection

Not generally required for

handling small quantities in a

well-ventilated area. Use a

certified respirator if creating

aerosols or dust.

Follow institutional guidelines.

Experimental Protocols: Handling and Storage
Adherence to these step-by-step procedures is critical for safety and maintaining the integrity of

the compound.

Receiving and Storage:

Upon receipt, visually inspect the container for any damage or leaks.

Store the compound in a dry, dark place.[2]

For short-term storage (days to weeks), maintain at 0 - 4°C.[2]

For long-term storage (months to years), store at -20°C.[2]

Stock solutions should be stored at -80°C for up to 6 months or -20°C for up to 1 month.[1]

Preparation of Stock Solutions (Example with DMSO):

Ensure all work is performed in a chemical fume hood or a well-ventilated area.
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Wear all required PPE (lab coat, gloves, safety glasses).

Allow the vial of (R)-ZINC-3573 to equilibrate to room temperature before opening to prevent

condensation.

To prepare a 10 mM stock solution, add the appropriate volume of DMSO to the vial. For

example, to make 1 mL of a 10 mM solution from the solid, you would need 3.074 mg of (R)-
ZINC-3573.

Cap the vial securely and vortex until the solid is completely dissolved. Gentle warming may

be necessary.

Clearly label the vial with the compound name, concentration, solvent, and date of

preparation.

Handling Workflow Diagram:
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Workflow for Safe Handling of (R)-ZINC-3573
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Caption: Workflow for the safe handling and preparation of (R)-ZINC-3573 solutions.
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Disposal Plan
Proper disposal of chemical waste is essential to prevent environmental contamination and

ensure regulatory compliance.

Waste Categorization:

Solid Waste: Unused (R)-ZINC-3573 powder, contaminated weigh boats, and gloves.

Liquid Waste: Unused stock solutions, experimental solutions containing (R)-ZINC-3573, and

solvent used for rinsing contaminated glassware.

Disposal Procedures:

Solid Waste:

Collect all contaminated solid materials in a designated, sealed, and clearly labeled

hazardous waste container.

Do not mix with non-hazardous trash.

Liquid Waste:

Collect all liquid waste containing (R)-ZINC-3573 in a designated, sealed, and clearly

labeled hazardous waste container.

Ensure the waste container is compatible with the solvent used (e.g., a polyethylene

container for DMSO solutions).

Do not dispose of solutions down the drain.

Decontamination:

Wipe down all surfaces and equipment with an appropriate solvent (e.g., 70% ethanol)

after use. Dispose of the cleaning materials as solid hazardous waste.

Final Disposal:
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All hazardous waste must be disposed of through your institution's Environmental Health

and Safety (EHS) office. Follow all local, state, and federal regulations.

Disposal Workflow Diagram:

Disposal Plan for (R)-ZINC-3573 Waste
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Caption: Segregation and disposal workflow for waste generated from (R)-ZINC-3573
experiments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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